![molecular formula C19H16ClN3O5 B2420516 7-chloro-4-((3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one CAS No. 1105197-99-6](/img/structure/B2420516.png)
7-chloro-4-((3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure of the molecule could be determined using computational chemistry methods or experimental techniques like X-ray crystallography .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the chloro group could be substituted with other groups, and the oxadiazole ring could participate in reactions with nucleophiles or electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
- Pinacol Boronic Esters : The compound can serve as a precursor for pinacol boronic esters, which are valuable building blocks in organic synthesis . These esters are versatile intermediates used in various reactions, including Suzuki-Miyaura cross-coupling reactions and C-H functionalization.
- Protodeboronation : Unlike the well-established functionalizing deboronation of alkyl boronic esters, protodeboronation is less explored. However, this compound enables catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This reaction allows for the removal of the boron group while preserving the carbon skeleton, leading to diverse synthetic possibilities .
- The compound, in combination with a Matteson–CH₂–homologation, facilitates formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. By introducing a methyl group onto alkenes in an anti-Markovnikov manner, researchers can access new functionalized compounds .
- The hydromethylation sequence using this compound has been applied to methoxy-protected (−)-Δ8-THC (tetrahydrocannabinol) and cholesterol. This demonstrates its utility in natural product synthesis .
- The protodeboronation reaction was employed in the formal total synthesis of δ-®-coniceine and indolizidine 209B. These alkaloids have interesting biological activities and are challenging targets for synthetic chemists .
Organic Synthesis and Building Blocks
Hydromethylation of Alkenes
Natural Product Synthesis
Total Synthesis of Alkaloids
Safety and Hazards
properties
IUPAC Name |
7-chloro-4-[[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O5/c1-25-14-5-3-4-12(18(14)26-2)19-21-16(28-22-19)9-23-13-7-6-11(20)8-15(13)27-10-17(23)24/h3-8H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVXQKVXGQHEWBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C2=NOC(=N2)CN3C(=O)COC4=C3C=CC(=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-4-((3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.